(Dodecan-1-olato)(methacrylato)(propan-2-olato)(tetradecan-1-olato)titanium

• CAS No.: 68443-58-3
• Molecular Formula: C33H70O5Ti
• Molecular Weight: 594.8 g/mol
• IUPAC Name: dodecan-1-ol;2-methylprop-2-enoic acid;propan-2-ol;tetradecan-1-ol;titanium
• InChI: InChI=1S/C14H30O.C12H26O.C4H6O2.C3H8O.Ti/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;1-2-3-4-5-6-7-8-9-10-11-12-13;1-3(2)4(5)6;1-3(2)4;/h15H,2-14H2,1H3;13H,2-12H2,1H3;1H2,2H3,(H,5,6);3-4H,1-2H3
• InChI Key: ZMCKPTOFDBVCGP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCO.CCCCCCCCCCCCO.CC(C)O.CC(=C)C(=O)O.[Ti]

Description

(Dodecan-1-olato)(methacrylato)(propan-2-olato)(tetradecan-1-olato)titanium is a titanium-based organometallic compound with the molecular formula C33H66O5Ti. This compound is characterized by the presence of four different ligands: dodecan-1-olato, methacrylato, propan-2-olato, and tetradecan-1-olato. It is used in various applications, including catalysis and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Dodecan-1-olato)(methacrylato)(propan-2-olato)(tetradecan-1-olato)titanium typically involves the reaction of titanium tetrachloride with the respective alcohols and methacrylic acid. The reaction is carried out under an inert atmosphere to prevent oxidation and hydrolysis of the titanium compound. The general reaction scheme is as follows:

$$\text{TiCl}_4 + \text{ROH} + \text{R'MA} + \text{R''OH} + \text{R'''OH} \rightarrow \text{this compound} + \text{HCl}$$TiCl4​+ROH+R’MA+R”OH+R”’OH→this compound+HCl

• ROH = Dodecan-1-ol
• R’MA = Methacrylic acid
• R’'OH = Propan-2-ol
• R’''OH = Tetradecan-1-ol

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process involves the use of large reactors, precise control of temperature and pressure, and continuous monitoring of the reaction progress.

Chemical Reactions Analysis

Types of Reactions

(Dodecan-1-olato)(methacrylato)(propan-2-olato)(tetradecan-1-olato)titanium undergoes various types of chemical reactions, including:

Oxidation: The titanium center can be oxidized to higher oxidation states.

Reduction: The compound can be reduced to lower oxidation states.

Substitution: Ligands can be substituted with other ligands under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Ligand exchange reactions can be carried out using alcohols, acids, or other ligands.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of titanium dioxide, while reduction may yield lower oxidation state titanium compounds.

Scientific Research Applications

(Dodecan-1-olato)(methacrylato)(propan-2-olato)(tetradecan-1-olato)titanium has several scientific research applications:

Catalysis: It is used as a catalyst in various organic reactions, including polymerization and oxidation reactions.

Materials Science: The compound is used in the synthesis of advanced materials, such as coatings and nanomaterials.

Biology and Medicine: Research is ongoing to explore its potential use in biomedical applications, including drug delivery and imaging.

Industry: It is used in the production of high-performance materials and as a precursor for other titanium-based compounds.

Mechanism of Action

The mechanism of action of (Dodecan-1-olato)(methacrylato)(propan-2-olato)(tetradecan-1-olato)titanium involves the coordination of the titanium center with the ligands. The titanium center can undergo various redox reactions, and the ligands can participate in coordination chemistry. The molecular targets and pathways involved depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Similar Compounds

• (Dodecan-1-olato)(methacrylato)(propan-2-olato)titanium
• (Methacrylato)(propan-2-olato)(tetradecan-1-olato)titanium
• (Dodecan-1-olato)(propan-2-olato)(tetradecan-1-olato)titanium

Uniqueness

(Dodecan-1-olato)(methacrylato)(propan-2-olato)(tetradecan-1-olato)titanium is unique due to the combination of four different ligands, which imparts specific chemical properties and reactivity. This combination allows for versatile applications in catalysis, materials science, and other fields.